Cas no 1335-18-8 (Cyclohexen-1-ol,2-methyl-5-(1-methylethyl)-, 1-acetate)

• Product Name: Cyclohexen-1-ol,2-methyl-5-(1-methylethyl)-, 1-acetate
• CAS No: 1335-18-8
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 151821
• PubChem ID: 102608
• Update Time: 2025-04-19

Cyclohexen-1-ol,2-methyl-5-(1-methylethyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexen-1-ol,2-methyl-5-(1-methylethyl)-, 1-acetate
• 5-(isopropyl)-2-methylcyclohexen-1-yl acetate
• 2-methyl-6-(propan-2-yl)cyclohex-3-en-1-yl acetate
• Cyclohexenol, 2-methyl-5-(1-methylethyl)-, acetate
• Einecs 215-623-5
• 2-Methyl-5-(1-methylethyl)cyclohexen-1-ol acetate
• Acetic acid 5-isopropyl-2-methyl-1-cyclohexenyl ester
• Cyclohexen-1-ol, 2-methyl-5-(1-methylethyl)-, 1-acetate
• DTXSID60928150
• 1335-18-8
• (2-methyl-6-propan-2-ylcyclohex-3-en-1-yl) acetate

• Inchi： 1S/C12H20O2/c1-8(2)11-7-5-6-9(3)12(11)14-10(4)13/h5-6,8-9,11-12H,7H2,1-4H3
• InChI Key： GMVRLXZSTVULKI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)C=CCC1C(C)C

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids